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Compound of Interest

Compound Name:
2-(3-Bromopyridin-4-

YL)acetonitrile

Cat. No.: B114290 Get Quote

Essential Safety and Handling Guide for 2-(3-
Bromopyridin-4-YL)acetonitrile
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-(3-Bromopyridin-4-YL)acetonitrile, including operational and

disposal plans.

Compound Identification:

Chemical Name: 2-(3-Bromopyridin-4-YL)acetonitrile

Synonym(s): (3-bromo-4-pyridinyl)acetonitrile[1]

CAS Number: 142892-31-7[1]

Molecular Formula: C₇H₅BrN₂[1]

Physical Form: Solid[1]
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Based on available safety data, 2-(3-Bromopyridin-4-YL)acetonitrile is classified with the

following hazard statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

The signal word for this compound is "Warning".[1] To mitigate these risks, the following

personal protective equipment is mandatory.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles or Face Shield

Must be worn at all times. Use

tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield offers additional

protection against splashes.[2]

[3]

Skin Protection Chemical-resistant Gloves

Handle with gloves inspected

prior to use. Nitrile gloves are a

suitable option.[2][3][4]

Change gloves every 30 to 60

minutes or immediately if

contaminated or damaged.[5]

Lab Coat/Protective Clothing

Wear a lab coat with a closed

front, long sleeves, and tight-

fitting cuffs.[5] For significant

handling, impervious or flame-

resistant clothing may be

necessary.[2]

Respiratory Protection NIOSH-approved Respirator

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[6][7] If

engineering controls are

insufficient, a NIOSH-approved

respirator for dusts and vapors

should be used.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:
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Always handle 2-(3-Bromopyridin-4-YL)acetonitrile within a certified chemical fume hood

to minimize inhalation exposure.[6]

Ensure an eyewash station and safety shower are readily accessible.

Keep the container tightly closed when not in use.[8]

Avoid the formation of dust and aerosols.[9]

2. Handling the Compound:

Before handling, wash hands thoroughly.[3]

Wear all required PPE as detailed in the table above.

Carefully open the container to avoid creating airborne dust.

Use appropriate tools (e.g., spatula) to handle the solid material.

Avoid contact with skin, eyes, and clothing.[7][9]

Do not eat, drink, or smoke in the handling area.[6]

3. Storage:

Store in a cool, dry, and well-ventilated place.[6][7] The recommended storage temperature

is 4°C.[1]

Store locked up.[10]

Keep the container tightly sealed in a dry environment.[9]

Emergency and First-Aid Measures
In Case of Accidental Exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[3][6]
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water and soap.[3][6] If skin irritation persists, seek medical advice.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention from an ophthalmologist.[3][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6][11]

Disposal Plan
All waste containing 2-(3-Bromopyridin-4-YL)acetonitrile must be treated as hazardous

waste.

Waste Collection:

Collect waste solid and any contaminated materials (e.g., gloves, weighing paper) in a

designated, clearly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatible.

Disposal Procedure:

The material can be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[2]

Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[2]

Contaminated packaging should be triple-rinsed and offered for recycling or

reconditioning, or punctured to be made unusable and disposed of in a sanitary landfill.[2]

Visual Safety Protocols
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Caption: Workflow for safe handling of 2-(3-Bromopyridin-4-YL)acetonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b114290?utm_src=pdf-body-img
https://www.benchchem.com/product/b114290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Accidental
Exposure

Move to Fresh Air

Rinse Skin with Water

Flush Eyes for 15 min

Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response plan for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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